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Compound of Interest

Compound Name: 2-Bromobutanoic acid

Cat. No.: B104356

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromobutanoic acid (also known as a-bromobutyric acid). The information is curated for
professionals in research, science, and drug development who require precise data for
modeling, synthesis, and formulation activities. This document summarizes key quantitative
data in structured tables, details relevant experimental protocols, and provides visual workflows
for clarity.

Quantitative Physical Properties

The physical characteristics of 2-Bromobutanoic acid are crucial for its handling, reaction
setup, and integration into various chemical processes. The following table summarizes its key
physical properties based on reported literature values.
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Property Value Units Notes Citations
Molecular
C4H7BrOz - - [1]12][3]
Formula
Molecular Weight  167.00 g/mol - [11[4115]
Colorless to clear
Appearance o - - [6]
yellow oily liquid
Melting Point -4 °C Racemic mixture  [4][6][7][8]
Boiling Point 99 -103 °C at 10 mmHg [618119]
127 - 128 °C at 25 mmHg [5]
181 -182 °C at 250 mmHg [5]
Density 1.567 g/mL at 25 °C 6171181
Solubility in
66 g/L at 20 °C [6][8]
Water
Soluble in 15
- - [61[10]
parts water
Solubility in In alcohol and
) Soluble - [6][10]
Organic Solvents ether
pKa 2.94 - at 35 °C [6][11]
Refractive Index
1.474 - at 20 °C [61[71[9]
(n20/D)
Vapor Pressure 0.0533 mmHg at 25 °C [6][8]
Flash Point >110 °C - [6]

Experimental Protocols

The following sections detail standardized methodologies for the determination of key physical

properties of 2-Bromobutanoic acid.
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Melting Point Determination

The reported melting point of 2-Bromobutanoic acid is -4 °C.[4][6][7][8] This sub-ambient
melting point requires a specialized apparatus capable of controlled cooling and heating.

Methodology:

« Sample Preparation: A small amount of 2-Bromobutanoic acid is introduced into a capillary
tube.

e Apparatus: A cryostatic melting point apparatus is utilized. This device allows for the precise
control of temperature below ambient conditions.

e Procedure:

o The capillary tube containing the sample is placed in the apparatus, which is pre-cooled to
a temperature below the expected melting point (e.g., -15 °C).

o The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).
o The sample is observed through a magnifying lens.

o The temperature at which the first signs of melting are observed and the temperature at
which the entire sample becomes a liquid are recorded as the melting point range.

Boiling Point Determination at Reduced Pressure

2-Bromobutanoic acid decomposes at its atmospheric boiling point.[5] Therefore, its boiling
point is determined at reduced pressure (vacuum).

Methodology:

o Apparatus: A vacuum distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, a thermometer, and a connection to a vacuum pump with a
manometer to measure the pressure.

e Procedure:
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o A sample of 2-Bromobutanoic acid is placed in the distillation flask along with boiling
chips.

o The system is evacuated to the desired pressure (e.g., 10 mmHg).
o The distillation flask is heated gently.

o The temperature is monitored, and the boiling point is recorded as the temperature at
which the vapor and liquid are in equilibrium, and a steady stream of condensate is
observed.

Solubility Determination

The solubility of 2-Bromobutanoic acid in water can be determined by preparing a saturated
solution and measuring its concentration.

Methodology:

o Preparation of Saturated Solution: An excess amount of 2-Bromobutanoic acid is added to
a known volume of deionized water in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient
period to ensure equilibrium is reached.

o Separation and Analysis: The undissolved acid is separated from the solution by filtration or
centrifugation. A known volume of the clear, saturated solution is then carefully removed.

» Quantification: The concentration of 2-Bromobutanoic acid in the aliquot is determined by
titration with a standardized solution of a strong base (e.g., sodium hydroxide) using a
suitable indicator. The solubility is then calculated and expressed in grams per liter (g/L).

Spectroscopic Analysis

2.4.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to determine the molecular structure of 2-Bromobutanoic acid.
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e 1H NMR: Provides information about the number of different types of protons and their
neighboring protons.

e 13C NMR: Provides information about the number of different types of carbon atoms.
Methodology:

o Sample Preparation: A small amount of 2-Bromobutanoic acid is dissolved in a deuterated
solvent (e.g., CDCIs) in an NMR tube.

o Data Acquisition: The NMR tube is placed in the spectrometer, and the *H and 3C NMR
spectra are acquired.

o Data Analysis: The chemical shifts, integration, and splitting patterns of the peaks in the
spectra are analyzed to confirm the structure of the molecule.

2.4.2 Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in 2-Bromobutanoic acid.
Methodology:

o Sample Preparation: As 2-Bromobutanoic acid is a liquid, a thin film of the sample can be
placed between two salt plates (e.g., NaCl or KBr).

o Data Acquisition: The salt plates are placed in the FT-IR spectrometer, and the infrared
spectrum is recorded.

o Data Analysis: The characteristic absorption bands in the spectrum are assigned to specific
functional groups, such as the O-H stretch of the carboxylic acid, the C=0 stretch of the
carbonyl group, and the C-Br stretch.

Visualizations

The following diagrams illustrate the experimental workflows for determining the key physical
properties of 2-Bromobutanoic acid.
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Sample Preparation Measurement Result

Place 2-Bromobutanoic acid in capillary tube |—>| Place in cryostatic melting point apparatus |—> Cool below expected melting point |—> Heat slowly (1-2 °C/min) |—>| Observe for melting |—>| Record melting point range

Apparatus Setup Procedure Result

Assemble vacuum distillation apparatus }——{ ‘Add 2-Bromobutanoic acid and boiling chips H Evacuate system to desired pressure }——{ Heat gently }——{ Monitor temperature and condensation H Record boiling point at specific pressure
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Calculate solubility (g/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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